Cas no 1909313-80-9 (5-(4-hydroxybutyl)furan-2-carboxylic acid)

• Product Name: 5-(4-hydroxybutyl)furan-2-carboxylic acid
• CAS No: 1909313-80-9
• MF: C₉H₁₂O₄
• MW: 184.189183235168
• MDL: MFCD29907148
• CID: 5221197
• PubChem ID: 122163684
• Update Time: 2025-06-13

5-(4-hydroxybutyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Furancarboxylic acid, 5-(4-hydroxybutyl)-
• 5-(4-hydroxybutyl)furan-2-carboxylic acid

• MDL： MFCD29907148
• Inchi： 1S/C9H12O4/c10-6-2-1-3-7-4-5-8(13-7)9(11)12/h4-5,10H,1-3,6H2,(H,11,12)
• InChI Key： GFXRQASGUOQUOT-UHFFFAOYSA-N
• SMILES： O1C(CCCCO)=CC=C1C(O)=O

Additional information on 5-(4-hydroxybutyl)furan-2-carboxylic acid

Recent Advances in the Study of 5-(4-hydroxybutyl)furan-2-carboxylic acid (CAS: 1909313-80-9) in Chemical Biology and Pharmaceutical Research

5-(4-hydroxybutyl)furan-2-carboxylic acid (CAS: 1909313-80-9) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This brief aims to synthesize the latest findings on this compound, highlighting its synthesis, biological activities, and potential therapeutic applications.

Recent studies have demonstrated that 5-(4-hydroxybutyl)furan-2-carboxylic acid serves as a key intermediate in the synthesis of bioactive molecules, particularly in the development of anti-inflammatory and anticancer agents. Its unique furan-carboxylic acid structure allows for efficient derivatization, enabling researchers to explore a wide range of pharmacological properties. A 2023 study published in the Journal of Medicinal Chemistry detailed its role in modulating specific enzymatic pathways, suggesting its potential as a scaffold for novel enzyme inhibitors.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 5-(4-hydroxybutyl)furan-2-carboxylic acid. A recent patent (WO2023056789) describes an improved catalytic process that enhances the efficiency of its production, making it more accessible for large-scale pharmaceutical applications. This development is particularly noteworthy given the compound's increasing demand in preclinical research.

Biological evaluations have revealed promising results. For instance, in vitro studies have shown that derivatives of 5-(4-hydroxybutyl)furan-2-carboxylic acid exhibit significant activity against certain cancer cell lines, with IC50 values in the low micromolar range. These findings were corroborated by a 2024 study in Bioorganic & Medicinal Chemistry Letters, which highlighted the compound's ability to induce apoptosis in tumor cells through a ROS-mediated mechanism.

Furthermore, the compound's pharmacokinetic properties are under active investigation. Preliminary data suggest that it possesses favorable absorption and metabolic stability profiles, making it a viable candidate for further drug development. Researchers are particularly interested in its potential to cross the blood-brain barrier, opening avenues for CNS-targeted therapies.

In conclusion, 5-(4-hydroxybutyl)furan-2-carboxylic acid represents a promising chemical entity with diverse applications in medicinal chemistry. Ongoing research continues to uncover its full potential, from synthetic methodologies to therapeutic mechanisms. Future studies are expected to focus on structure-activity relationship (SAR) optimizations and in vivo efficacy evaluations to translate these findings into clinical applications.